Cas no 2645-39-8 (Imidodicarbonicdiamide, N,N',2-triphenyl-)

• Product Name: Imidodicarbonicdiamide, N,N',2-triphenyl-
• CAS No: 2645-39-8
• MF: C₂₀H₁₇N₃O₂
• MW: 331.367884397507
• CID: 267438
• PubChem ID: 256861
• Update Time: 2025-04-19

Imidodicarbonicdiamide, N,N',2-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonicdiamide, N,N',2-triphenyl-
• 1,3-diphenyl-1-(phenylcarbamoyl)urea
• 1-(N-phenylcarbamoyl)-1,3-diphenylurea
• 1,3,5-triphenylbiuret
• 1,3,5-Triphenyl-biuret
• 1,5-Triphenylbiuret
• AC1L5VJ0
• AC1Q5NDK
• Biuret, 1,3,5-triphenyl-
• Biuret,3,5-triphenyl-
• CTK8H9012
• N',N'',N'''-triphenylbiuret
• N,N,N'-Triphenyldicarbonimidic diamide
• NSC84332
• triphenylbiuret
• N,N,N'-Triphenyldicarbonimidic diamide #
• DTXSID00292645
• 2645-39-8
• N,N',N''-triphenylbiuret
• SCHEMBL10791571
• WGAZAGSSABJXDQ-UHFFFAOYSA-N
• NSC-84332
• Imidodicarbonic diamide,N',2-triphenyl-
• N,N'-Diphenyl-N-(N''-phenylcarbamoyl)urea
• Imidodicarbonic diamide, N,N',2-triphenyl-

• Inchi： 1S/C20H17N3O2/c24-19(21-16-10-4-1-5-11-16)23(18-14-8-3-9-15-18)20(25)22-17-12-6-2-7-13-17/h1-15H,(H,21,24)(H,22,25)
• InChI Key： WGAZAGSSABJXDQ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N(C(NC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 330.14824
• Monoisotopic Mass: 331.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 72.2
• LogP: 5.10320